1-(3-Chloro-4-fluorophenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]urea
• InChI: InChI=1S/C16H17ClFN5O/c17-13-9-11(3-4-14(13)18)22-16(24)20-10-12-5-6-19-15(21-12)23-7-1-2-8-23/h3-6,9H,1-2,7-8,10H2,(H2,20,22,24)
• InChI Key: BMGFBGPCTKDPLK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)CNC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H17ClFN5O
• Molecular Weight: 349.79 g/mol

Description

1-(3-Chloro-4-fluorophenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea is a chemical compound commonly known as PF-04971729. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Central Nervous System Agents

Research has identified compounds structurally related to 1-(3-Chloro-4-fluorophenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea demonstrating significant pharmacological activity. A study found that congeners possessing phenyl or phenyl substituted with various groups, such as 3-chloro, showed anxiolytic activity. These compounds, through their structural design, achieved a separation of anxiolytic and muscle-relaxant properties from other central nervous system (CNS) activities like anticonvulsant and sedative effects, indicating their potential as targeted CNS agents (Rasmussen et al., 1978).

Molecular Structure and Interaction Studies

Another dimension of scientific research into urea derivatives involves studying their molecular structure and interactions. For example, a study on ureidopyrimidinones highlighted their strong dimerization capability via quadruple hydrogen bonding, demonstrating their potential as building blocks for supramolecular assemblies. This property is particularly relevant for designing novel materials and nanotechnology applications, showing the versatility of compounds related to 1-(3-Chloro-4-fluorophenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea in facilitating intermolecular interactions (Beijer et al., 1998).

Pharmaceutical Applications

In pharmaceutical research, derivatives similar to 1-(3-Chloro-4-fluorophenyl)-3-((2-(pyrrolidin-1-yl)pyrimidin-4-yl)methyl)urea have been explored for their therapeutic potential. One study focused on the synthesis and structural analysis of uracil derivatives, offering insights into their thermal stability and interaction with DNA. Such research underscores the compound's relevance in developing drugs with specific DNA-binding characteristics, which is crucial for designing new cancer therapies or understanding drug-DNA interactions more deeply (Yao et al., 2013).